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Compound of Interest

Compound Name: Xanthine oxidoreductase-IN-4

Cat. No.: B15577052

For researchers, scientists, and drug development professionals utilizing Xanthine
oxidoreductase-IN-4, a potent and orally active inhibitor of xanthine oxidoreductase (XOR),
ensuring proper handling and disposal is paramount for laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for Xanthine oxidoreductase-IN-4, based on available safety data.

Key Safety Information

Xanthine oxidoreductase-IN-4 (CAS No. 1026587-58-5) is classified as a hazardous
substance.[1][2][3][4] All personnel handling this compound should be thoroughly familiar with
its potential hazards and the required safety precautions.

Hazard ldentification and Classification:

Hazard Class GHS Hazard Statement
Flammable Solid H228: Flammable solid

Skin Irritant H315: Causes skin irritation

Eye Irritant H319: Causes serious eye irritation

Transportation and Handling:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15577052?utm_src=pdf-interest
https://www.benchchem.com/product/b15577052?utm_src=pdf-body
https://www.benchchem.com/product/b15577052?utm_src=pdf-body
https://www.benchchem.com/product/b15577052?utm_src=pdf-body
https://www.benchchem.com/product/b15577052?utm_src=pdf-body
https://www.keyorganics.net/app/uploads/sds/TS-09626_SDS.pdf
https://cymitquimica.com/products/54-BUP11625/xanthine-oxidoreductase-in-4/
https://www.medchemexpress.com/xanthine-oxidoreductase-in-4.html
https://www.medkoo.com/products/54918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

For transportation purposes, Xanthine oxidoreductase-IN-4 is classified under UN number
1325, designating it as a flammable solid, organic, n.o.s., with a packing group of I, which
indicates a medium level of danger.[5][6][7]

Proper Disposal Procedures

The disposal of Xanthine oxidoreductase-IN-4 must be conducted in a manner that minimizes
risk to personnel and the environment. Adherence to local, state, and federal regulations is
mandatory. The following step-by-step procedure outlines the recommended disposal process.

Experimental Protocol for Disposal:

o Personal Protective Equipment (PPE): Before beginning the disposal process, all personnel
must be equipped with appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alaboratory coat

o In situations where dust may be generated, a NIOSH-approved respirator is
recommended.

o Waste Collection:

o Collect waste Xanthine oxidoreductase-IN-4, including any contaminated labware (e.g.,
weighing boats, pipette tips), in a designated and clearly labeled hazardous waste
container.

o Ensure the container is compatible with flammable solids.
* Inerting the Waste:

o To reduce the risk of ignition and to facilitate safer handling, the solid waste should be
mixed with an inert material.
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o Carefully mix the Xanthine oxidoreductase-IN-4 waste with sand or vermiculite in a ratio
of at least 1:1. This should be done within a chemical fume hood to minimize inhalation
exposure.

Container Sealing and Labeling:
o Securely seal the hazardous waste container.
o The container must be labeled with the following information:
» "Hazardous Waste"
= The full chemical name: "Xanthine oxidoreductase-IN-4"
= CAS Number: "1026587-58-5"
» The appropriate GHS hazard pictograms (flammable, irritant).

The date of accumulation.

Storage Prior to Disposal:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.

o This area should be well-ventilated, away from sources of ignition, and separate from
incompatible materials.

Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
waste.

o Provide the disposal contractor with all necessary information about the waste, including
its chemical identity and hazard classification. Do not attempt to dispose of this chemical
through standard laboratory drains or as regular solid waste.
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Disposal Workflow

The following diagram illustrates the logical flow of the disposal procedure for Xanthine

oxidoreductase-IN-4.

Xanthine oxidoreductase-IN-4 Disposal Workflow
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Caption: A flowchart outlining the proper disposal procedure for Xanthine oxidoreductase-IN-
4.
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Signaling Pathway Inhibition by Xanthine
Oxidoreductase-IN-4

Xanthine oxidoreductase-IN-4 exerts its therapeutic and biological effects by inhibiting the
xanthine oxidoreductase (XOR) enzyme. This enzyme plays a critical role in purine
metabolism. The following diagram illustrates the signaling pathway affected by this inhibitor.

Mechanism of Action of Xanthine Oxidoreductase-IN-4

Purine Metabolism Pathway Inhibition
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Caption: Inhibition of uric acid production by Xanthine oxidoreductase-IN-4.

By adhering to these safety and disposal protocols, laboratories can ensure the safe handling
of Xanthine oxidoreductase-IN-4, protecting both researchers and the environment. It is
always recommended to consult the full Safety Data Sheet (SDS) provided by the supplier and
to confer with your institution's safety officer for any specific local requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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